Cas no 1219960-35-6 (N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride)

• Product Name: N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride
• CAS No: 1219960-35-6
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• CID: 4687206
• Update Time: 2025-10-30

N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride
• n-benzyl-n-methyl3-pyrrolidinylmethanamine dihydrochloride
• N-Benzyl-N-methyl-1-(pyrrolidin-3-yl)methanamine dihydrochloride
• benzyl(methyl)(pyrrolidin-3-ylmethyl)amine dihydrochloride
• N-Benzyl-N-methyl-1-pyrrolidin-3-ylmethanamine;dihydrochloride

• Inchi： 1S/C13H20N2.2ClH/c1-15(11-13-7-8-14-9-13)10-12-5-3-2-4-6-12;;/h2-6,13-14H,7-11H2,1H3;2*1H
• InChI Key： CIISAMSSCLNVSH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CN(C)CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 175
• Topological Polar Surface Area: 15.3

N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride

N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride: A Comprehensive Overview

The compound with CAS No. 1219960-35-6, commonly referred to as N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic ring, which is widely recognized for its versatility in organic synthesis and its applications in drug discovery. The N-Benzyl-N-methyl substitution pattern on the pyrrolidine ring introduces unique electronic and steric properties, making this compound a valuable tool in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to optimize the production process. These methods not only enhance the yield but also improve the stereochemical purity of the compound, which is crucial for its application in pharmaceutical research.

One of the most promising areas of application for N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinases, suggesting its potential as a lead molecule for drug development.

In addition to its role as a kinase inhibitor, N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride has also been explored for its anti-inflammatory properties. Recent studies have shown that this compound can modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. These findings highlight its potential as a therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory diseases.

The structural uniqueness of N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride also makes it an attractive candidate for use in peptide synthesis and medicinal chemistry. Its ability to act as a bioisostere or scaffold in drug design has been leveraged by researchers to develop more potent and selective drug candidates. Furthermore, its compatibility with various functional groups allows for easy modification, enabling the creation of diverse analogs with tailored pharmacokinetic profiles.

From an environmental standpoint, the synthesis and application of N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride are being evaluated for their sustainability. Green chemistry principles are increasingly being integrated into its production processes, with efforts focused on reducing waste, minimizing energy consumption, and utilizing renewable feedstocks. These initiatives align with global trends toward more sustainable chemical manufacturing practices.

In conclusion, N-Benzyl-N-methyl3-pyrrolidinylmethanaminedihydrochloride (CAS No. 1219960-35-6) stands at the forefront of chemical innovation, offering immense potential across multiple therapeutic areas. Its unique chemical properties, coupled with advancements in synthetic methodologies and pharmacological research, position it as a key player in the development of next-generation drugs. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements in organic chemistry and pharmacology.